Cas no 1220031-26-4 (3-(4-Chloro-2-nitrophenoxy)methylpyrrolidinehydrochloride)

• Product Name: 3-(4-Chloro-2-nitrophenoxy)methylpyrrolidinehydrochloride
• CAS No: 1220031-26-4
• MF: C₁₁H₁₄Cl₂N₂O₃
• MW: 293.146461009979
• CID: 4688165
• Update Time: 2025-10-29

3-(4-Chloro-2-nitrophenoxy)methylpyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Chloro-2-nitrophenoxy)methyl]pyrrolidine hydrochloride
• 3-((4-Chloro-2-nitrophenoxy)methyl)pyrrolidine hydrochloride
• 3-[(4-Chloro-2-nitrophenoxy)methyl]pyrrolidinehydrochloride
• 3-(4-chloro-2-nitrophenoxymethyl)pyrrolidine hydrochloride
• 3-(4-Chloro-2-nitrophenoxy)methylpyrrolidinehydrochloride

• Inchi： 1S/C11H13ClN2O3.ClH/c12-9-1-2-11(10(5-9)14(15)16)17-7-8-3-4-13-6-8;/h1-2,5,8,13H,3-4,6-7H2;1H
• InChI Key： CDNLXWQOZBUPHY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])OCC1CNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 272
• Topological Polar Surface Area: 67.1

Additional information on 3-(4-Chloro-2-nitrophenoxy)methylpyrrolidinehydrochloride

3-(4-Chloro-2-Nitrophenoxy)Methylpyrrolidine Hydrochloride: A Comprehensive Overview

3-(4-Chloro-2-Nitrophenoxy)Methylpyrrolidine Hydrochloride, identified by the CAS number 1220031-26-4, is a compound of significant interest in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a chloronitrophenyl group. The presence of both nitro and chloro substituents on the aromatic ring imparts distinct electronic and steric properties, making it a versatile building block for further chemical modifications.

The synthesis of this compound typically involves multi-step processes, often starting from readily available precursors such as pyrrolidine and substituted phenol derivatives. The introduction of the nitro group at the 2-position and the chloro group at the 4-position of the phenol ring is crucial for achieving the desired regioselectivity. Recent advancements in catalytic systems and reaction conditions have enabled more efficient syntheses, reducing production costs and minimizing environmental impacts.

One of the most notable applications of 3-(4-Chloro-2-Nitrophenoxy)Methylpyrrolidine Hydrochloride is in the field of drug discovery. Its ability to act as a bioisostere or a pharmacophore mimic has made it a valuable tool in designing novel therapeutic agents. For instance, studies have shown that this compound can modulate key cellular pathways involved in inflammation and oxidative stress, making it a potential candidate for anti-inflammatory and antioxidant therapies.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of new semiconducting materials. Recent research has explored its potential as a component in organic field-effect transistors (OFETs), where it has demonstrated promising charge transport characteristics.

The environmental impact of 3-(4-Chloro-2-Nitrophenoxy)Methylpyrrolidine Hydrochloride is another area of active investigation. Given its complex structure, understanding its biodegradation pathways and toxicity profiles is essential for ensuring sustainable chemical practices. Studies have indicated that under certain conditions, this compound can undergo microbial degradation, although further research is needed to optimize these processes.

In conclusion, 3-(4-Chloro-2-Nitrophenoxy)Methylpyrrolidine Hydrochloride represents a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.